N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-fluoro-3-methylphenyl)propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C21H20FN3O/c1-15-12-16(2-4-19(15)22)3-5-21(26)25-14-17-6-11-24-20(13-17)18-7-9-23-10-8-18/h2,4,6-13H,3,5,14H2,1H3,(H,25,26)
• InChI Key: BPVMQSAZWORDTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3)F
• Molecular Formula: C21H20FN3O
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034578-84-0

Description

N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-fluoro-3-methylphenyl)propanamide is a useful research compound. Its molecular formula is C21H20FN3O and its molecular weight is 349.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analgesic Activity and TRPV1 Antagonism

A study by Kim et al. (2012) explored 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent transient receptor potential vanilloid 1 (TRPV1) antagonists. The structure-activity relationship analysis indicated that hydrophobic interactions in the C-region of the ligand were critical for high hTRPV1 binding potency, demonstrating significant analgesic activity in a rat neuropathic model with minimal side effects. This suggests potential research applications in pain management and the study of TRPV1-related mechanisms (Kim et al., 2012).

Met Kinase Inhibition for Cancer Therapy

Research by Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These compounds demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration, highlighting their potential in cancer therapy research (Schroeder et al., 2009).

Dual Inhibitory Potential for Pain and Inflammation

Deplano et al. (2021) described the synthesis and evaluation of a flurbiprofen analogue with dual inhibitory action against FAAH and cyclooxygenase (COX), suggesting its potential usefulness as an analgesic agent. This dual-action compound demonstrated anti-inflammatory and analgesic activity in animal pain models, offering a novel approach for pain and inflammation research (Deplano et al., 2021).